Cas no 865076-18-2 (5-(4-Pyridinyl)-3,7-nonanediol)
5-(4-Pyridinyl)-3,7-nonanediol Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-Pyridinyl)-3,7-nonanediol
-
- Inchi: InChI=1S/C14H23NO2/c1-3-13(16)9-12(10-14(17)4-2)11-5-7-15-8-6-11/h5-8,12-14,16-17H,3-4,9-10H2,1-2H3
- InChI Key: DWBBPRXNHLZPAG-UHFFFAOYSA-N
- SMILES: CCC(CC(CC(CC)O)C1=CC=NC=C1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
5-(4-Pyridinyl)-3,7-nonanediol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1246489-250mg |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 250mg |
$355 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1246489-1g |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 1g |
$615 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1246489-5g |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 5g |
$1935 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1246489-25g |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 25g |
$7525 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1246489-250mg |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 250mg |
$370 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1246489-1g |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 1g |
$650 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1246489-5g |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 5g |
$2045 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1246489-25g |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 25g |
$7970 | 2025-02-21 | |
| 1PlusChem | 1P01EYFS-250mg |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 250mg |
$203.00 | 2024-04-21 | |
| 1PlusChem | 1P01EYFS-1g |
5-(4-Pyridinyl)-3,7-nonanediol |
865076-18-2 | 98% | 1g |
$381.00 | 2024-04-21 |
5-(4-Pyridinyl)-3,7-nonanediol Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-(4-Pyridinyl)-3,7-nonanediol
Professional Introduction to 5-(4-Pyridinyl)-3,7-nonanediol (CAS No. 865076-18-2)
5-(4-Pyridinyl)-3,7-nonanediol, a compound with the chemical identifier CAS No. 865076-18-2, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its unique structural properties and potential therapeutic applications. This compound, characterized by a nonane backbone with hydroxyl groups at the 3rd and 7th positions and a pyridine substituent at the 4th position, presents an intriguing framework for medicinal chemistry exploration.
The molecular structure of 5-(4-Pyridinyl)-3,7-nonanediol combines the versatility of the pyridine ring with the hydrophobicity of the nonane chain, making it a promising candidate for various biological assays. The presence of two hydroxyl groups introduces opportunities for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological properties. This dual functionality has been exploited in recent studies to develop novel compounds with potential applications in drug discovery.
In recent years, there has been a growing interest in exploiting heterocyclic compounds as pharmacophores due to their ability to interact with biological targets in complex ways. The pyridine moiety in 5-(4-Pyridinyl)-3,7-nonanediol is particularly noteworthy, as it is known to exhibit strong binding affinity to enzymes and receptors involved in various metabolic pathways. This characteristic has made it a valuable scaffold for designing molecules that can modulate these pathways effectively.
One of the most compelling aspects of this compound is its potential role in developing treatments for neurological disorders. The pyridine ring is frequently found in drugs that target central nervous system (CNS) receptors, such as serotonin and dopamine receptors. By incorporating this moiety into a larger hydrophobic molecule like nonanediol, researchers can create compounds that may cross the blood-brain barrier more efficiently. This has led to several studies investigating the neuropharmacological properties of derivatives of 5-(4-Pyridinyl)-3,7-nonanediol.
The hydroxyl groups in 5-(4-Pyridinyl)-3,7-nonanediol also provide sites for hydrogen bonding interactions, which are crucial for the binding affinity and specificity of many drugs. These interactions can be fine-tuned by modifying the electronic and steric environment around the hydroxyl groups, allowing for the development of highly selective ligands. This flexibility has been leveraged in recent research to design molecules that can interact with specific protein targets without affecting others.
Recent advancements in computational chemistry have further enhanced the utility of CAS No. 865076-18-2. Molecular modeling techniques have enabled researchers to predict the binding modes of this compound with various biological targets with high accuracy. These predictions have guided synthetic efforts towards creating more potent and selective derivatives. For instance, computational studies have identified key residues on target proteins that interact with the pyridine and hydroxyl groups of 5-(4-Pyridinyl)-3,7-nonanediol, providing insights into how to optimize these interactions for better drug efficacy.
The synthesis of 5-(4-Pyridinyl)-3,7-nonanediol itself presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. However, recent innovations in synthetic methodology have made it possible to streamline these processes significantly. For example, transition metal-catalyzed reactions have been employed to construct key carbon-carbon bonds efficiently.
In addition to its pharmaceutical applications, CAS No. 865076-18-2 has shown promise in material science research. The unique combination of hydrophobic and polar regions in its structure makes it a suitable candidate for developing novel materials with tailored properties. For instance, it has been explored as a building block for creating polymers that exhibit specific solubility or biodegradability characteristics.
The growing body of research on 5-(4-Pyridinyl)-3,7-nonanediol underscores its significance as a versatile chemical entity with broad applications across multiple disciplines. As our understanding of its properties continues to expand, it is likely that new and innovative uses will be discovered. The intersection of organic chemistry, medicinal chemistry, and materials science makes this compound a fascinating subject for future investigation.
865076-18-2 (5-(4-Pyridinyl)-3,7-nonanediol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)